
"2-(Quinolin-8-yloxy)propanoic acid" molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(Quinolin-8-yloxy)propanoic acid

Cat. No.: B1351217 Get Quote

An In-depth Technical Guide to 2-(Quinolin-8-yloxy)propanoic acid

This technical guide provides a comprehensive overview of 2-(Quinolin-8-yloxy)propanoic
acid, a quinoline derivative of interest to researchers and professionals in drug development.

This document details the compound's physicochemical properties, outlines a potential

synthetic route, and presents a general workflow for its biological evaluation.

Core Compound Properties
2-(Quinolin-8-yloxy)propanoic acid is a small molecule featuring a quinoline ring linked to a

propanoic acid moiety via an ether bond. Its chemical structure and properties are foundational

to its potential applications in medicinal chemistry.

Property Data Reference

Molecular Formula C12H11NO3 [1][2]

Molecular Weight 217.22 g/mol [1][2]

IUPAC Name
2-(quinolin-8-yloxy)propanoic

acid
[1]

CAS Number 331474-43-2 [1]
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While specific experimental protocols for the synthesis of 2-(Quinolin-8-yloxy)propanoic acid
are not extensively detailed in publicly available literature, a plausible synthetic route can be

derived from established methods for similar quinoline derivatives.[3][4][5] The Williamson

ether synthesis is a common and effective method for preparing such compounds.

Proposed Synthesis Protocol: Williamson Ether Synthesis

This protocol describes the synthesis of 2-(Quinolin-8-yloxy)propanoic acid from 8-

hydroxyquinoline and an ethyl 2-halopropanoate, followed by hydrolysis.

Materials:

8-hydroxyquinoline

Ethyl 2-bromopropanoate (or ethyl 2-chloropropanoate)

Anhydrous potassium carbonate (K2CO3)

Anhydrous acetone (or dimethylformamide - DMF)

Sodium hydroxide (NaOH)

Ethanol

Water

Hydrochloric acid (HCl)

Ethyl acetate

Brine

Procedure:

Step 1: Synthesis of Ethyl 2-(Quinolin-8-yloxy)propanoate

To a solution of 8-hydroxyquinoline (1 equivalent) in anhydrous acetone, add anhydrous

potassium carbonate (2 equivalents).
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Stir the mixture at room temperature for 30 minutes.

Add ethyl 2-bromopropanoate (1.1 equivalents) dropwise to the reaction mixture.

Reflux the mixture for 12-24 hours, monitoring the reaction progress by Thin Layer

Chromatography (TLC).

After completion, filter the inorganic salts and evaporate the solvent under reduced

pressure.

Dissolve the residue in ethyl acetate, wash with water and brine, and dry over anhydrous

sodium sulfate.

Purify the crude product by column chromatography to obtain ethyl 2-(quinolin-8-

yloxy)propanoate.

Step 2: Hydrolysis to 2-(Quinolin-8-yloxy)propanoic acid

Dissolve the purified ethyl 2-(quinolin-8-yloxy)propanoate in a mixture of ethanol and

water.

Add sodium hydroxide (2-3 equivalents) and stir the mixture at room temperature or gentle

heat until the ester is completely hydrolyzed (monitored by TLC).

Remove the ethanol under reduced pressure.

Acidify the aqueous solution with dilute hydrochloric acid to precipitate the product.

Filter the precipitate, wash with cold water, and dry to yield 2-(quinolin-8-
yloxy)propanoic acid.

General Synthesis Workflow

The following diagram illustrates the general workflow for the proposed synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1351217?utm_src=pdf-body
https://www.benchchem.com/product/b1351217?utm_src=pdf-body
https://www.benchchem.com/product/b1351217?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Williamson Ether Synthesis Step 2: Hydrolysis

8-Hydroxyquinoline +
Ethyl 2-bromopropanoate

K2CO3, Acetone
Reflux Ethyl 2-(quinolin-8-yloxy)propanoate NaOH, Ethanol/Water

Then HCl 2-(Quinolin-8-yloxy)propanoic acid

Click to download full resolution via product page

Caption: A two-step workflow for the synthesis of 2-(Quinolin-8-yloxy)propanoic acid.

Potential Biological Activity and Screening
Quinoline derivatives are known to exhibit a wide range of biological activities, including

antimicrobial and anticancer effects.[4][6][7][8][9] The structural features of 2-(Quinolin-8-
yloxy)propanoic acid suggest it could be a candidate for biological screening.

General Biological Screening Workflow

The following diagram outlines a general workflow for assessing the biological activity of a

novel compound like 2-(Quinolin-8-yloxy)propanoic acid.
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In Vitro Assays
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Gene Expression Analysis
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Caption: A general workflow for the biological evaluation of a novel chemical compound.

This guide provides a foundational understanding of 2-(Quinolin-8-yloxy)propanoic acid for

research and development purposes. Further experimental validation is necessary to confirm

the proposed synthesis and explore its potential biological activities in detail.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1351217?utm_src=pdf-body-img
https://www.benchchem.com/product/b1351217?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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